Cas no 1420898-14-1 (Tert-butyl 3-(cyclopropylamino)-3-methylpiperidine-1-carboxylate)

Tert-butyl 3-(cyclopropylamino)-3-methylpiperidine-1-carboxylate is a versatile intermediate in organic synthesis, particularly valuable for pharmaceutical and agrochemical applications. Its structure features a tert-butyloxycarbonyl (Boc) protecting group, which enhances stability and facilitates selective deprotection under mild acidic conditions. The cyclopropylamino and methyl substituents on the piperidine ring contribute to its utility in constructing complex molecules with tailored steric and electronic properties. This compound is often employed in the synthesis of bioactive compounds, offering controlled reactivity and compatibility with a range of coupling and functionalization reactions. Its high purity and well-defined stereochemistry make it a reliable choice for research and industrial-scale processes.
Tert-butyl 3-(cyclopropylamino)-3-methylpiperidine-1-carboxylate structure
1420898-14-1 structure
Product Name:Tert-butyl 3-(cyclopropylamino)-3-methylpiperidine-1-carboxylate
CAS No:1420898-14-1
MF:C14H26N2O2
MW:254.368443965912
CID:2178122
PubChem ID:71630762
Update Time:2025-06-13

Tert-butyl 3-(cyclopropylamino)-3-methylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Tert-butyl 3-(cyclopropylamino)-3-methylpiperidine-1-carboxylate
    • AM99348
    • SB43925
    • DB-266895
    • 1420898-14-1
    • tert-Butyl3-(cyclopropylamino)-3-methylpiperidine-1-carboxylate
    • MDL: MFCD24383571
    • Inchi: 1S/C14H26N2O2/c1-13(2,3)18-12(17)16-9-5-8-14(4,10-16)15-11-6-7-11/h11,15H,5-10H2,1-4H3
    • InChI Key: HMRMIIBSYRBPSD-UHFFFAOYSA-N
    • SMILES: O(C(C)(C)C)C(N1CCCC(C)(C1)NC1CC1)=O

Computed Properties

  • Exact Mass: 254.199428076g/mol
  • Monoisotopic Mass: 254.199428076g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 320
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 41.6
  • XLogP3: 2

Tert-butyl 3-(cyclopropylamino)-3-methylpiperidine-1-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
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tert-Butyl3-(cyclopropylamino)-3-methylpiperidine-1-carboxylate
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Additional information on Tert-butyl 3-(cyclopropylamino)-3-methylpiperidine-1-carboxylate

Comprehensive Overview of Tert-butyl 3-(cyclopropylamino)-3-methylpiperidine-1-carboxylate (CAS No. 1420898-14-1)

Tert-butyl 3-(cyclopropylamino)-3-methylpiperidine-1-carboxylate (CAS No. 1420898-14-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound belongs to the class of piperidine derivatives, which are widely utilized in drug discovery and development. The presence of both cyclopropylamino and tert-butyl carboxylate groups in its structure makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in central nervous system (CNS) therapeutics and enzyme inhibition studies.

In recent years, the demand for high-purity intermediates like Tert-butyl 3-(cyclopropylamino)-3-methylpiperidine-1-carboxylate has surged, driven by advancements in precision medicine and small-molecule drug development. The compound's CAS No. 1420898-14-1 is frequently searched in academic and industrial databases, reflecting its relevance in structure-activity relationship (SAR) studies. Its molecular framework allows for modifications that can enhance bioavailability and target specificity, making it a valuable tool for medicinal chemists.

One of the key trends in the pharmaceutical industry is the focus on sustainable synthesis methods. Tert-butyl 3-(cyclopropylamino)-3-methylpiperidine-1-carboxylate can be synthesized using green chemistry principles, such as catalytic reactions and solvent-free conditions, aligning with the global push for environmentally friendly manufacturing. This aspect is particularly appealing to researchers looking to reduce the ecological footprint of their work while maintaining high yields and purity.

The compound's piperidine core is a common motif in FDA-approved drugs, particularly those targeting neurological disorders and pain management. This has led to increased interest in Tert-butyl 3-(cyclopropylamino)-3-methylpiperidine-1-carboxylate as a precursor for novel therapeutics. Online searches often include queries like "piperidine derivatives in drug discovery" and "cyclopropylamino group applications," highlighting its interdisciplinary significance.

From a technical perspective, the tert-butyl carboxylate group in CAS No. 1420898-14-1 provides excellent protecting group functionality, which is crucial in multi-step synthetic routes. This feature is frequently discussed in forums and publications related to organic synthesis optimization. Additionally, the compound's stereochemistry and chiral centers make it a subject of interest for asymmetric synthesis studies, a hot topic in modern chemistry.

In summary, Tert-butyl 3-(cyclopropylamino)-3-methylpiperidine-1-carboxylate (CAS No. 1420898-14-1) represents a critical building block in contemporary chemical research. Its applications span drug design, catalysis, and material science, making it a compound of enduring relevance. As the scientific community continues to explore its potential, this molecule is poised to play a pivotal role in the next generation of innovative therapeutics and sustainable chemical processes.

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